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Compound of Interest

Compound Name: 5-Hydroxy Vioxx

CAS No.: 185147-17-5

Cat. No.: B030171

Get Quote

Executive Safety Summary
5-Hydroxy Vioxx (5-Hydroxyrofecoxib) is a primary metabolite of Rofecoxib (Vioxx), a COX-2

inhibitor withdrawn from the global market due to confirmed cardiovascular toxicity (thrombotic

events, myocardial infarction).

Critical Warning: While specific toxicological data for this metabolite is often limited compared

to the parent compound, you must assume it retains or exceeds the parent compound's toxicity

profile. This substance should be handled as a High Potency Active Pharmaceutical Ingredient

(HPAPI).

Primary Hazard: Cardiovascular toxicity (STOT-RE) and Reproductive Toxicity (Suspected).

Operational Band: Treat as OEB 4 (Occupational Exposure Band) equivalent until specific

limits are established.

Containment Level: High. Open bench handling is strictly prohibited.
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Hazard Identification & Risk Assessment
Before selecting PPE, we must understand the "Why" behind the protocol. The safety profile is

derived from the parent compound, Rofecoxib (CAS 162011-90-7).[1]

Hazard Class (GHS) Risk Description Operational Implication

Reproductive Toxicity (Cat. 2)
Suspected of damaging fertility

or the unborn child.

Zero skin contact tolerance.[1]

Double-gloving is mandatory.

STOT - Repeated Exposure

(Cat. 2)

Damage to the cardiovascular

system through prolonged

exposure.

Inhalation of dust is the

primary vector. HEPA filtration

is non-negotiable.

Acute Toxicity (Oral, Cat.[2] 4) Harmful if swallowed.[2]
Strict hygiene protocols; no

hand-to-mouth contact.

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE (lab coat, safety glasses) is insufficient for handling 5-Hydroxy Vioxx
in powder form. The following ensemble is required for all weighing, transfer, and solubilization

tasks.

Tiered Protection Protocol
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Body Area Minimum Requirement
Technical Specification &
Rationale

Respiratory P100 / N99 Respirator

Why: Surgical masks or N95s

offer insufficient protection

against micronized potent

powders. Use a half-face

elastomeric respirator with

P100 cartridges or a Powered

Air Purifying Respirator

(PAPR) if handling >100mg.

Dermal (Hands) Double Nitrile Gloves

Why: Prevents micro-tears and

permeation. Outer: Extended

cuff Nitrile (min 5 mil). Inner:

Standard Nitrile (min 4 mil).

Technique: Inspect inner

gloves for sweat/tears upon

doffing.

Dermal (Body) Tyvek® Lab Coat / Coverall

Why: Cotton coats retain dust.

Use disposable, non-woven

polyethylene (Tyvek) with

elastic cuffs. Sleeves must be

tucked under the outer glove.

Ocular Chemical Goggles

Why: Safety glasses have

gaps. Indirect-vent goggles

prevent airborne dust from

reaching the mucosa.

Engineering Controls: The Primary Defense
PPE is the last line of defense. You must prioritize engineering controls.

Primary Containment: All handling of the solid powder must occur within a Certified Chemical

Fume Hood or a Powder Containment Balance Enclosure.
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Static Control: 5-Hydroxy Vioxx powder can be electrostatic. Use an ionizing fan or anti-

static gun during weighing to prevent "flying powder" events.

Surface Protection: Line the work surface with plastic-backed absorbent pads to capture

minor spills.

Operational Workflow: Visualization
The following diagram outlines the logical flow for entering, handling, and exiting the workspace

to ensure zero cross-contamination.

Pre-Work Preparation Active Handling (Fume Hood) Exit Protocol

Risk Assessment
Review SDS

Don PPE
(Double Gloves, P100, Tyvek)

Verify Hood Airflow
(>100 fpm)

Weighing/Solubilization
(Use Static Control)

Valid Airflow Wipe Down Containers
(10% Bleach or Ethanol)

Closed Container Doff Outer Gloves
(Inside Hood)

Hand Wash
(Soap/Water 20s) Exit Lab

Click to download full resolution via product page

Caption: Figure 1. Unidirectional workflow for handling high-potency metabolites. Note that

outer gloves are removed inside the containment zone.

Emergency & Disposal Protocols
Spill Response (Solid Powder)

Evacuate the immediate area if the spill is outside the fume hood.

Wait 15 minutes for aerosols to settle.

Don PPE: Full Tyvek suit, double gloves, and P100 respirator.

Clean: Cover spill with wet paper towels (to prevent dust). Wipe up gently. Do not dry sweep.

Decontaminate: Wash surface with 10% bleach solution followed by water.

Waste Disposal[1]
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Classification: Hazardous Pharmaceutical Waste.

Method: High-temperature incineration.

Labeling: Clearly label as "Toxic Solid - Rofecoxib Metabolite."

Do NOT: Do not dispose of down the drain or in general trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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